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Compound of Interest

Compound Name: N-Acetyltryptophan methylamide

Cat. No.: B556349 Get Quote

This guide provides an in-depth technical overview of N-Acetyltryptophan methylamide (Ac-

Trp-NHMe), a derivative of the essential amino acid tryptophan. Designed for researchers,

scientists, and professionals in drug development, this document covers the fundamental

physicochemical properties, a detailed synthesis protocol, and the scientific context for its

application in contemporary research.

Introduction: The Scientific Imperative
N-acetylated amino acids are at the forefront of biochemical and therapeutic research. The

parent compound, N-acetyl-L-tryptophan (NAT), has demonstrated significant neuroprotective,

antioxidant, and anti-inflammatory properties. It has been investigated for its potential in

ameliorating conditions like Alzheimer's disease and amyotrophic lateral sclerosis (ALS) by

inhibiting inflammatory pathways and reducing oxidative stress. Furthermore, NAT is utilized as

a stabilizer in pharmaceutical formulations of proteins, such as human serum albumin, to

prevent oxidative degradation.

The modification of the C-terminal carboxylic acid to a methylamide, as in N-Acetyltryptophan
methylamide, is a strategic chemical alteration. This change neutralizes the negative charge,

increases metabolic stability by making the compound less susceptible to certain proteases,

and can enhance its ability to cross cellular membranes. These modifications make N-
Acetyltryptophan methylamide a compelling molecule for investigation in neurodegenerative

disease research and as a potential pharmacological agent with improved bioavailability and

efficacy compared to its carboxylated precursor.
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Core Physicochemical Data
A precise understanding of a compound's fundamental properties is critical for any

experimental design. The key identifiers and properties of N-Acetyltryptophan methylamide
are summarized below.

Property Value Source

CAS Number 6367-17-5 PubChem

Molecular Formula C₁₄H₁₇N₃O₂ PubChem

Molecular Weight 259.30 g/mol PubChem

IUPAC Name
(2S)-2-acetamido-3-(1H-indol-

3-yl)-N-methylpropanamide
PubChem

Common Synonyms N-Ac-Trp-NHMe, Ac-Trp-NHMe PubChem

Synthesis of N-Acetyltryptophan Methylamide: A
Representative Protocol
The synthesis of N-Acetyltryptophan methylamide from its precursor, N-acetyl-L-tryptophan,

is typically achieved through an amide coupling reaction. This process involves the activation of

the carboxylic acid group of N-acetyl-L-tryptophan to facilitate nucleophilic attack by

methylamine. The following protocol describes a common and reliable method using a

carbodiimide coupling agent.

Experimental Workflow: Amide Coupling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b556349?utm_src=pdf-body
https://www.benchchem.com/product/b556349?utm_src=pdf-body
https://www.benchchem.com/product/b556349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants & Reagents

Reaction Steps Products & Analysis
N-acetyl-L-tryptophan

Carboxylic Acid
Activation

1.

Methylamine (or salt)

Nucleophilic Attack
& Amide Bond Formation

2.

Coupling Agent (e.g., EDC)

Base (e.g., DIPEA)

Aqueous Workup
& Extraction

3.
Chromatography

4. N-Acetyltryptophan
methylamide

5. Characterization
(NMR, MS)

6.

Click to download full resolution via product page

Caption: Synthesis workflow for N-Acetyltryptophan methylamide.

Step-by-Step Methodology
Reactant Preparation:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-

acetyl-L-tryptophan (1.0 equivalent) in a suitable aprotic solvent such as dichloromethane

(DCM) or dimethylformamide (DMF).

Add a carbodiimide coupling agent, for example, N-(3-Dimethylaminopropyl)-N′-

ethylcarbodiimide (EDC) (1.1 equivalents), and a coupling additive such as 1-

Hydroxybenzotriazole (HOBt) (1.1 equivalents) to the solution. Stir at room temperature for

20-30 minutes to form the activated ester.

Amine Addition:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b556349?utm_src=pdf-body-img
https://www.benchchem.com/product/b556349?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a separate flask, prepare a solution of methylamine. If using a salt like methylamine

hydrochloride, dissolve it in the reaction solvent and add a non-nucleophilic base, such as

diisopropylethylamine (DIPEA) (2.2 equivalents), to liberate the free amine.

Slowly add the methylamine solution to the activated N-acetyl-L-tryptophan mixture at 0 °C

(ice bath).

Reaction Monitoring:

Allow the reaction to warm to room temperature and stir for 4-12 hours.

Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

Workup and Extraction:

Once the reaction is complete, dilute the mixture with the organic solvent.

Wash the organic layer sequentially with a weak acid solution (e.g., 1M HCl), a saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purification:

Purify the crude product by flash column chromatography on silica gel, using an

appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to isolate the

pure N-Acetyltryptophan methylamide.

Characterization:

Confirm the identity and purity of the final product using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To verify the chemical

structure.

Mass Spectrometry (MS): To confirm the molecular weight.
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High-Performance Liquid Chromatography (HPLC): To assess purity.

Potential Research Applications
Given the biological activities of its parent compound, N-Acetyltryptophan methylamide is a

prime candidate for investigation in several areas of drug discovery and chemical biology:

Neurodegenerative Disease Models: Its potential to cross the blood-brain barrier more

effectively than N-acetyl-L-tryptophan makes it a valuable tool for studying

neuroinflammation and neuronal cell death in models of Alzheimer's, Parkinson's, and ALS.

Pharmacokinetic Studies: The methylamide modification is expected to increase metabolic

stability. Comparative studies with N-acetyl-L-tryptophan can provide insights into how C-

terminal modification affects bioavailability, distribution, and clearance.

Protein Stabilization: Investigating its efficacy as a stabilizer for therapeutic proteins and

monoclonal antibodies, potentially offering advantages over the currently used N-acetyl-L-

tryptophan.

Conclusion
N-Acetyltryptophan methylamide represents a thoughtfully designed derivative of a

biologically active molecule. Its unique physicochemical properties, including its neutral charge

and potential for increased metabolic stability, make it a valuable compound for researchers in

the fields of medicinal chemistry, pharmacology, and drug development. The synthetic protocol

outlined in this guide provides a reliable method for its preparation, enabling further exploration

of its therapeutic potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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